Cas no 116120-36-6 (Sodium 2-(2-amino-3-methoxybenzamido)-5-methylthiophene-3-carboxylate)

• Product Name: Sodium 2-(2-amino-3-methoxybenzamido)-5-methylthiophene-3-carboxylate
• CAS No: 116120-36-6
• MF: C₁₄H₁₃N₂NaO₄S
• MW: 328.318793058395
• CID: 1092647
• PubChem ID: 72942472
• Update Time: 2025-11-06

Sodium 2-(2-amino-3-methoxybenzamido)-5-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Sodium 2-(2-amino-3-methoxybenzamido)-5-methylthiophene-3-carboxylate
• sodium,2-[(2-amino-3-methoxybenzoyl)amino]-5-methylthiophene-3-carboxylate
• 116120-36-6
• Sodium2-(2-amino-3-methoxybenzamido)-5-methylthiophene-3-carboxylate

• Inchi： 1S/C14H14N2O4S.Na/c1-7-6-9(14(18)19)13(21-7)16-12(17)8-4-3-5-10(20-2)11(8)15;/h3-6H,15H2,1-2H3,(H,16,17)(H,18,19);/q;+1/p-1
• InChI Key： UMQPHVVVUAWLTM-UHFFFAOYSA-M
• SMILES： S1C(C)=CC(C(=O)[O-])=C1NC(C1C=CC=C(C=1N)OC)=O.[Na+]

Computed Properties

• Exact Mass: 328.04937236g/mol
• Monoisotopic Mass: 328.04937236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on Sodium 2-(2-amino-3-methoxybenzamido)-5-methylthiophene-3-carboxylate

Recent Advances in the Study of Sodium 2-(2-amino-3-methoxybenzamido)-5-methylthiophene-3-carboxylate (CAS: 116120-36-6)

Sodium 2-(2-amino-3-methoxybenzamido)-5-methylthiophene-3-carboxylate (CAS: 116120-36-6) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in drug development, particularly as a modulator of specific biological pathways. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

The compound's unique structure, featuring a thiophene carboxylate moiety linked to an amino-methoxybenzamido group, has been the subject of extensive investigation. Researchers have explored its role in inhibiting key enzymes involved in inflammatory and oncogenic processes. Notably, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of certain kinase enzymes, suggesting potential applications in targeted cancer therapies.

Recent pharmacological evaluations have shed light on the compound's pharmacokinetic profile. Studies indicate that Sodium 2-(2-amino-3-methoxybenzamido)-5-methylthiophene-3-carboxylate exhibits favorable bioavailability and metabolic stability in preclinical models. These characteristics make it a promising candidate for further drug development, particularly in oral formulations for chronic conditions.

Structural optimization efforts have been a focus of current research. Several analogs of the compound have been synthesized to enhance its biological activity and reduce potential off-target effects. Computational modeling studies have provided insights into the structure-activity relationship, guiding the design of more potent derivatives with improved selectivity profiles.

The compound's mechanism of action has been elucidated through recent biochemical studies. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed its ability to disrupt specific protein-protein interactions critical for cell signaling pathways. This finding opens new possibilities for developing novel therapeutics targeting previously undruggable targets in various disease states.

Safety and toxicity assessments have progressed in parallel with efficacy studies. Current data from animal models suggest a favorable therapeutic window, though further investigation is needed to fully characterize its long-term safety profile. These studies are particularly important as the compound moves closer to potential clinical evaluation.

Industrial applications of Sodium 2-(2-amino-3-methoxybenzamido)-5-methylthiophene-3-carboxylate are also being explored. Recent patents filed by major pharmaceutical companies indicate growing commercial interest in this compound and its derivatives, particularly for applications in precision medicine approaches.

In conclusion, the body of research surrounding Sodium 2-(2-amino-3-methoxybenzamido)-5-methylthiophene-3-carboxylate (CAS: 116120-36-6) continues to expand, revealing its multifaceted potential in drug discovery and development. While challenges remain in optimizing its pharmacological properties and translating preclinical findings to clinical applications, the compound represents an exciting avenue for future therapeutic innovation in chemical biology and pharmaceutical sciences.